Cas no 89761-49-9 (2-Propenoic acid, 2-methyl-, 2-[[(pentyloxy)carbonyl]amino]ethyl ester)

2-Propenoic acid, 2-methyl-, 2-[[(pentyloxy)carbonyl]amino]ethyl ester structure
89761-49-9 structure
Product Name:2-Propenoic acid, 2-methyl-, 2-[[(pentyloxy)carbonyl]amino]ethyl ester
CAS No:89761-49-9
MF:C12H21NO4
MW:243.29944396019
CID:589926
PubChem ID:57735345
Update Time:2025-04-19

2-Propenoic acid, 2-methyl-, 2-[[(pentyloxy)carbonyl]amino]ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoic acid, 2-methyl-, 2-[[(pentyloxy)carbonyl]amino]ethyl ester
    • 2-(pentoxycarbonylamino)ethyl 2-methylprop-2-enoate
    • 2-{[(PENTYLOXY)CARBONYL]AMINO}ETHYL 2-METHYLPROP-2-ENOATE
    • DTXSID30727793
    • SCHEMBL13799363
    • 89761-49-9
    • Inchi: 1S/C12H21NO4/c1-4-5-6-8-17-12(15)13-7-9-16-11(14)10(2)3/h2,4-9H2,1,3H3,(H,13,15)
    • InChI Key: NCNQNCRGMKRLOK-UHFFFAOYSA-N
    • SMILES: O(C(NCCOC(C(=C)C)=O)=O)CCCCC

Computed Properties

  • Exact Mass: 243.14705815g/mol
  • Monoisotopic Mass: 243.14705815g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 10
  • Complexity: 263
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 64.6Ų

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